Cas no 2034614-74-7 (6-cyclopropyl-2-[2-(3-hydroxypiperidin-1-yl)-2-oxoethyl]-2,3-dihydropyridazin-3-one)

• Product Name: 6-cyclopropyl-2-[2-(3-hydroxypiperidin-1-yl)-2-oxoethyl]-2,3-dihydropyridazin-3-one
• CAS No: 2034614-74-7
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 5339032
• Update Time: 2025-06-27

6-cyclopropyl-2-[2-(3-hydroxypiperidin-1-yl)-2-oxoethyl]-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-2-(2-(3-hydroxypiperidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one
• 6-cyclopropyl-2-[2-(3-hydroxypiperidin-1-yl)-2-oxoethyl]pyridazin-3-one
• 6-cyclopropyl-2-[2-(3-hydroxypiperidin-1-yl)-2-oxoethyl]-2,3-dihydropyridazin-3-one

• Inchi： 1S/C14H19N3O3/c18-11-2-1-7-16(8-11)14(20)9-17-13(19)6-5-12(15-17)10-3-4-10/h5-6,10-11,18H,1-4,7-9H2
• InChI Key： OFDPTQBTXMAIAT-UHFFFAOYSA-N
• SMILES： OC1CN(C(CN2C(C=CC(C3CC3)=N2)=O)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 482
• XLogP3: -0.4
• Topological Polar Surface Area: 73.2

Additional information on 6-cyclopropyl-2-[2-(3-hydroxypiperidin-1-yl)-2-oxoethyl]-2,3-dihydropyridazin-3-one

Recent Advances in the Study of 6-cyclopropyl-2-[2-(3-hydroxypiperidin-1-yl)-2-oxoethyl]-2,3-dihydropyridazin-3-one (CAS: 2034614-74-7)

The compound 6-cyclopropyl-2-[2-(3-hydroxypiperidin-1-yl)-2-oxoethyl]-2,3-dihydropyridazin-3-one (CAS: 2034614-74-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 6-cyclopropyl-2-[2-(3-hydroxypiperidin-1-yl)-2-oxoethyl]-2,3-dihydropyridazin-3-one, which contribute to its bioactivity. The compound's core structure, featuring a dihydropyridazinone scaffold, has been associated with inhibitory effects on specific enzymatic targets, making it a promising candidate for drug development. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of this compound, ensuring its suitability for further preclinical evaluations.

In vitro and in vivo studies have demonstrated that 6-cyclopropyl-2-[2-(3-hydroxypiperidin-1-yl)-2-oxoethyl]-2,3-dihydropyridazin-3-one exhibits potent activity against a range of biological targets. Notably, its interaction with key enzymes involved in inflammatory pathways has been extensively investigated. These studies suggest that the compound may serve as a lead molecule for the development of novel anti-inflammatory agents. Additionally, preliminary data indicate potential applications in oncology, where the compound has shown inhibitory effects on cancer cell proliferation.

Pharmacokinetic studies have further elucidated the compound's metabolic stability and bioavailability. Researchers have identified specific metabolites of 6-cyclopropyl-2-[2-(3-hydroxypiperidin-1-yl)-2-oxoethyl]-2,3-dihydropyridazin-3-one, which may contribute to its overall pharmacological profile. These findings are critical for understanding the compound's behavior in biological systems and for guiding future drug formulation strategies.

Despite these promising results, challenges remain in the development of 6-cyclopropyl-2-[2-(3-hydroxypiperidin-1-yl)-2-oxoethyl]-2,3-dihydropyridazin-3-one as a therapeutic agent. Issues such as solubility, toxicity, and off-target effects need to be addressed through further optimization and extensive preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 6-cyclopropyl-2-[2-(3-hydroxypiperidin-1-yl)-2-oxoethyl]-2,3-dihydropyridazin-3-one represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research efforts are warranted to fully explore its therapeutic potential and address existing challenges. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.